Cas no 1932821-23-2 ((2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid)

• Product Name: (2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid
• CAS No: 1932821-23-2
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5836276
• PubChem ID: 131219598
• Update Time: 2025-10-31

(2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 3-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,3S)-
• (2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid
• EN300-1556288
• (2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylicacid
• (2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-2-carboxylic acid
• 1932821-23-2

• Inchi： 1S/C22H23NO4/c1-14-7-6-12-23(20(14)21(24)25)22(26)27-13-19-17-10-4-2-8-15(17)16-9-3-5-11-18(16)19/h2-5,8-11,14,19-20H,6-7,12-13H2,1H3,(H,24,25)/t14-,20+/m0/s1
• InChI Key： VZPZQVSVCCZVHC-VBKZILBWSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC[C@H](C)[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 562.3±43.0 °C(Predicted)
• pka: 3.99±0.40(Predicted)

Additional information on (2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid

Research Brief on (2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid (CAS: 1932821-23-2)

The compound (2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid (CAS: 1932821-23-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptidomimetics and small molecule inhibitors. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the stereospecific configuration at the 2R,3S positions make it a valuable building block for the construction of complex molecular architectures. Researchers have successfully utilized this compound in the development of protease inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the synthesis of novel inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that derivatives of (2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid exhibited potent inhibitory activity, with IC50 values in the nanomolar range. These findings underscore its potential in antiviral drug development.

Another notable application of this compound is in the field of peptide-based therapeutics. A recent publication in Bioorganic & Medicinal Chemistry Letters described its use in the solid-phase peptide synthesis (SPPS) of constrained peptides. The stereochemistry and functional groups of the compound were found to enhance the stability and bioavailability of the resulting peptides, making them promising candidates for targeting intracellular protein targets.

From a synthetic chemistry perspective, advances in the scalable production of (2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid have been reported. A 2022 study in Organic Process Research & Development detailed an optimized route for its synthesis, achieving high yields and enantiomeric purity. This progress is critical for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, (2R,3S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methylpiperidine-2-carboxylic acid (CAS: 1932821-23-2) continues to be a compound of significant interest in chemical biology and drug discovery. Its versatile applications, from antiviral agents to peptide therapeutics, highlight its importance in modern medicinal chemistry. Future research is expected to explore its potential in other therapeutic areas, such as oncology and neurodegenerative diseases.